Cas no 1805087-75-5 (3-Bromo-6-chloro-2-cyano-5-(difluoromethyl)pyridine)

• Product Name: 3-Bromo-6-chloro-2-cyano-5-(difluoromethyl)pyridine
• CAS No: 1805087-75-5
• MF: C₇H₂BrClF₂N₂
• MW: 267.457986354828
• CID: 4858555
• Update Time: 2025-06-09

3-Bromo-6-chloro-2-cyano-5-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-chloro-2-cyano-5-(difluoromethyl)pyridine

• Inchi： 1S/C7H2BrClF2N2/c8-4-1-3(7(10)11)6(9)13-5(4)2-12/h1,7H
• InChI Key： FLOOJYGTBWUAAC-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)N=C(C(C(F)F)=C1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 230
• XLogP3: 3.2
• Topological Polar Surface Area: 36.7

Additional information on 3-Bromo-6-chloro-2-cyano-5-(difluoromethyl)pyridine

3-Bromo-6-chloro-2-cyano-5-(difluoromethyl)pyridine (CAS No. 1805087-75-5): An Overview of a Versatile Heterocyclic Compound

3-Bromo-6-chloro-2-cyano-5-(difluoromethyl)pyridine (CAS No. 1805087-75-5) is a heterocyclic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound belongs to the class of pyridines, which are six-membered aromatic rings containing one nitrogen atom. The presence of multiple substituents, such as bromine, chlorine, cyano, and difluoromethyl groups, imparts distinct chemical and physical properties to this molecule.

The 3-bromo and 6-chloro substituents on the pyridine ring contribute to the compound's reactivity and stability. The bromine atom is particularly useful in synthetic chemistry as it can be readily replaced by other functional groups through various substitution reactions. Similarly, the chlorine atom can be used as a leaving group in nucleophilic substitution reactions, making this compound a valuable intermediate in the synthesis of more complex molecules.

The 2-cyano group is another key feature of this molecule. The cyano group is known for its high electron-withdrawing ability and strong π-electron delocalization, which can significantly influence the electronic properties of the pyridine ring. This makes the compound an excellent candidate for applications in materials science, particularly in the development of conductive polymers and organic semiconductors.

The difluoromethyl group at the 5-position is a unique substituent that adds further complexity to the molecule. Fluorinated compounds are known for their enhanced biological activity and metabolic stability, which are crucial factors in drug design. The difluoromethyl group can improve the lipophilicity and bioavailability of the compound, making it a promising candidate for pharmaceutical research.

Recent studies have highlighted the potential of 3-Bromo-6-chloro-2-cyano-5-(difluoromethyl)pyridine in various applications. In the field of medicinal chemistry, this compound has been investigated as a lead structure for the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent anti-inflammatory and anti-cancer activities. The researchers found that specific modifications to the pyridine ring enhanced the compound's binding affinity to key biological targets, such as enzymes and receptors involved in inflammatory pathways and cancer cell proliferation.

In agrochemical research, 3-Bromo-6-chloro-2-cyano-5-(difluoromethyl)pyridine has shown promise as a starting material for the synthesis of herbicides and fungicides. The combination of bromine, chlorine, cyano, and difluoromethyl groups provides a versatile platform for designing molecules with high selectivity and efficacy against various plant pathogens. A recent study published in Pesticide Biochemistry and Physiology demonstrated that derivatives of this compound exhibited excellent herbicidal activity against broadleaf weeds while showing minimal toxicity to non-target organisms.

In materials science, the unique electronic properties of 3-Bromo-6-chloro-2-cyano-5-(difluoromethyl)pyridine make it an attractive candidate for the development of advanced materials. Researchers at a leading materials science institute have explored its use in organic light-emitting diodes (OLEDs) and organic photovoltaic (OPV) devices. The high electron-withdrawing ability of the cyano group and the strong π-electron delocalization across the pyridine ring contribute to efficient charge transport and energy conversion in these devices.

The synthetic accessibility of 3-Bromo-6-chloro-2-cyano-5-(difluoromethyl)pyridine is another factor that enhances its value as a research tool. Various synthetic routes have been developed to produce this compound efficiently on both laboratory and industrial scales. One common approach involves sequential halogenation and functionalization steps starting from commercially available pyridine derivatives. These synthetic methods provide chemists with a flexible platform for introducing additional functional groups or modifying existing substituents to tailor the properties of the final product.

In conclusion, 3-Bromo-6-chloro-2-cyano-5-(difluoromethyl)pyridine (CAS No. 1805087-75-5) is a versatile heterocyclic compound with a wide range of potential applications in pharmaceuticals, agrochemicals, and materials science. Its unique chemical structure, characterized by multiple functional groups with distinct properties, makes it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is likely to play an increasingly important role in advancing various scientific fields.